7-ethyl-3-methyl-8-(4-(3-methylbenzyl)piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-ethyl-3-methyl-8-[4-[(3-methylphenyl)methyl]piperazin-1-yl]purine-2,6-dione
• InChI: InChI=1S/C20H26N6O2/c1-4-26-16-17(23(3)20(28)22-18(16)27)21-19(26)25-10-8-24(9-11-25)13-15-7-5-6-14(2)12-15/h5-7,12H,4,8-11,13H2,1-3H3,(H,22,27,28)
• InChI Key: IJGBPICHLVPHHP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(N=C1N3CCN(CC3)CC4=CC=CC(=C4)C)N(C(=O)NC2=O)C
• Molecular Formula: C20H26N6O2
• Molecular Weight: 382.5 g/mol

Description

7-ethyl-3-methyl-8-(4-(3-methylbenzyl)piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is a chemical compound that belongs to the group of purine derivatives. It has been studied for its potential applications in scientific research, particularly in the fields of biochemistry, pharmacology, and neurology.

Scientific Research Applications

Antimycobacterial Activity

Research on purine linked piperazine derivatives has identified potent inhibitors of Mycobacterium tuberculosis. These compounds disrupt the biosynthesis of peptidoglycan, exerting antiproliferative effects. A series of such derivatives showed promising activity against the Mycobacterium tuberculosis H37Rv strain, with some analogs displaying greater potency than current clinical drugs like Ethambutol. Computational molecular docking analysis supported these findings, offering a template for the development of future preclinical agents against tuberculosis (Konduri et al., 2020).

Cardiovascular Activity

Studies on 8-alkylamino-1,3-dimethyl-7-(2-hydroxy-3-piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones have investigated their potential in cardiovascular applications. These compounds exhibited electrocardiographic, antiarrhythmic, and hypotensive activities, showing promising results in experimentally induced arrhythmia and displaying weak affinity for alpha1- and alpha2-adrenoreceptors (Chłoń-Rzepa et al., 2004).

Antiasthmatic Agents

Research aimed at developing antiasthmatic agents led to the synthesis of xanthene derivatives, specifically targeting Phosphodiesterase 3 inhibitors. These compounds, including a series of 1,3-dimethyl-7-(2-(piperazin-1-yl)acetyl)-2,3,6,7-tetrahydro-1H-purine-2,6-diones, were synthesized and screened for vasodilator activity. The study highlighted the potential of these compounds as anti-asthmatic agents, with some derivatives showing significant activity compared to the standard Cilostazol (Bhatia et al., 2016).

Chemical Synthesis and Structure Analysis

Innovative methods for the synthesis of purine-piperazine compounds and their structural analysis have been a subject of interest. Techniques such as Dieckmann cyclization have been utilized for synthesizing piperazine-2,5-diones, demonstrating the versatility of these compounds in chemical synthesis and potential applications in drug development (Aboussafy & Clive, 2012).